4-[(1E)-{[(1Z)-2-amino-1,2-dicyanoeth-1-en-1-yl]imino}methyl]benzoic acid

• IUPAC Name: 4-[[(Z)-2-amino-1,2-dicyanoethenyl]iminomethyl]benzoic acid
• InChI: InChI=1S/C12H8N4O2/c13-5-10(15)11(6-14)16-7-8-1-3-9(4-2-8)12(17)18/h1-4,7H,15H2,(H,17,18)/b11-10-,16-7?
• InChI Key: GKQHGOPJVRRPSP-OOQWFJINSA-N
• Canonical SMILES: C1=CC(=CC=C1C=NC(=C(C#N)N)C#N)C(=O)O
• Isomeric SMILES: C1=CC(=CC=C1C=N/C(=C(/C#N)\N)/C#N)C(=O)O
• Molecular Formula: C12H8N4O2
• Molecular Weight: 240.22 g/mol
• CAS No.: 74900-56-4

Description

4-[(1E)-{[(1Z)-2-amino-1,2-dicyanoeth-1-en-1-yl]imino}methyl]benzoic acid is a useful research compound. Its molecular formula is C12H8N4O2 and its molecular weight is 240.222. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Characterization and Metabolite Profiling

• Hemoglobin Adducts Characterization : The study by Kautiainen, Wachtmeister, and Ehrenberg (1998) explored the hemoglobin adducts formation from the metabolites of 4, 4'-Methylenedianiline, which shares structural similarities with the compound . This research is pivotal in understanding the bioactivation of such compounds and their potential genotoxic intermediates, revealing the importance of hemoglobin adduct analysis in identifying reactive intermediates in vivo (Kautiainen, Wachtmeister, & Ehrenberg, 1998).

• Metabolic Pathways and Detoxification : Irwin et al. (2016) conducted a metabolomics study on benzoic acid, closely related to the compound . The study offers insights into the detoxification pathways and the metabolic perturbations due to xenobiotic intervention, indicating the importance of understanding the metabolic pathways for such compounds (Irwin et al., 2016).

• Drug Metabolism and Pharmacological Activity : The research by Ivan, Tatyana, Ivanov, Alex, and Udut (2016) on sodium salt (4-О-β-glucopyranosyloxy)-benzoic acid, a molecule with structural similarity, sheds light on the specific pharmacological activities and the metabolic pathways of such compounds. This study provides a foundation for understanding the metabolism and potential therapeutic applications of structurally similar compounds (Smirnov Ivan et al., 2016).

Therapeutic Potential and Biological Effects

• Neuroprotective Properties : Lee et al. (2022) synthesized and studied 2-(Quinoline-8-carboxamido)benzoic acid (2-QBA; 1), a compound structurally akin to 4-[[(Z)-2-amino-1,2-dicyanoethenyl]iminomethyl]benzoic acid, revealing its neuroprotective properties. The study suggests potential therapeutic applications of such compounds in treating neurodegenerative diseases like Parkinson's disease (Lee et al., 2022).

• Inhibition of Angiogenesis in Cancer : Minagawa et al. (2004) investigated 4-[3,5-bis(trimethylsilyl)benzamido] Benzoic acid (TAC-101), a compound with structural similarities, and discovered its potent antiproliferative, antiangiogenic, and antitumor effects. This study highlights the potential of such compounds in inhibiting tumor progression and metastasis in cancers through the inhibition of VEGF (Minagawa et al., 2004).